3-acetamidopyrazine-2-carboxylic Acid

• IUPAC Name: 3-acetamidopyrazine-2-carboxylic acid
• InChI: InChI=1S/C7H7N3O3/c1-4(11)10-6-5(7(12)13)8-2-3-9-6/h2-3H,1H3,(H,12,13)(H,9,10,11)
• InChI Key: DFHJWBVMALKEHL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC=CN=C1C(=O)O
• Molecular Formula: C7H7N3O3
• DSSTOX Substance ID: DTXSID10441006
• Molecular Weight: 181.15 g/mol
• CAS RN: 226559-50-8

Description

3-acetamidopyrazine-2-carboxylic Acid, also known as Hypnosin, is a pyrazinecarboxylic acid. It has a molecular formula of C7H7N3O3 and an average mass of 181.149 Da.

Synthesis Analysis

The synthesis of pyrazinamide analogues, which includes 3-acetamidopyrazine-2-carboxylic Acid, generally involves the reaction of pyrazine-2-carboxylic acids with thionyl chloride to yield the corresponding acyl chlorides. These acyl chlorides, when treated with amines, give pyrazine-2-carboxamides. Another method involves the use of the Yamaguchi reaction, which involves 2,4,6-trichlorobenzoyl chloride as the Yamaguchi reagent, 4-dimethylaminopyridine, and triethylamine.

Molecular Structure Analysis

The molecular structure of 3-acetamidopyrazine-2-carboxylic Acid is characterized by a pyrazine ring with an acetamide group at the 3-position and a carboxylic acid group at the 2-position.

Scientific Research Applications

Synthesis and Characterization

• 3-Acetamidopyrazine-2-carboxylic acid and its derivatives are utilized in the synthesis of various chemical compounds. For instance, they are employed in the preparation of complexes with different metal ions like VO2+, Pd(II), W(VI), and UO2 2+ (Mostafa, Gabr, El-Asmy, & Emam, 2009). Similarly, they are used in the synthesis of new pyridine derivatives, which have shown potential as antimicrobial agents (Patel & Agravat, 2007).

Spectroscopic Studies

• The compound and its isomers have been studied using Fourier-transform infrared spectroscopy (FTIR) and other computational methods to understand their molecular structure and behavior under UV irradiation. This research has implications in fields like photochemistry and molecular spectroscopy (Pagacz-Kostrzewa, Mucha, Gul, & Wierzejewska, 2021).

Medicinal Chemistry

• Derivatives of 3-acetamidopyrazine-2-carboxylic acid have been explored as potential antimycobacterial drugs, demonstrating significant in vitro activity against M. tuberculosis, which is crucial in the field of drug development (Doležal, Vobicková, Servusová, & Paterová, 2013).

Chemiluminescence and Derivatization

• In analytical chemistry, derivatives of 3-acetamidopyrazine-2-carboxylic acid are used as derivatization reagents for carboxylic acids and amines in high-performance liquid chromatography with electrogenerated chemiluminescence detection, enhancing the sensitivity and selectivity of the analysis (Morita & Konishi, 2002).

Catalytic and Synthetic Applications

• The compound and its derivatives are used in various synthetic and catalytic processes. For example, they are employed in the electrochemical oxidation of alcohols and aldehydes to carboxylic acids, showcasing their utility in organic synthesis and catalysis (Rafiee, Konz, Graaf, Koolman, & Stahl, 2018).